Cas no 1467582-32-6 (1-(2-bromo-4-methylphenyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(2-bromo-4-methylphenyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1467582-32-6
• MF: C₁₀H₈BrN₃O
• MW: 266.094020843506
• CID: 4779346
• Update Time: 2025-05-20

1-(2-bromo-4-methylphenyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxaldehyde, 1-(2-bromo-4-methylphenyl)-
• 1-(2-bromo-4-methylphenyl)-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C10H8BrN3O/c1-7-2-3-10(9(11)4-7)14-5-8(6-15)12-13-14/h2-6H,1H3
• InChI Key： PKAJBHNLFZCZEQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2Br)C=C(C=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(2-bromo-4-methylphenyl)-1H-1,2,3-triazole-4-carbaldehyde

1-(2-Bromo-4-Methylphenyl)-1H-1,2,3-Triazole-4-Carbaldehyde: A Comprehensive Overview

1-(2-Bromo-4-Methylphenyl)-1H-1,2,3-Triazole-4-Carbaldehyde, also known by its CAS number 1467582-32-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of 1,2,3-triazole, a heterocyclic structure that has gained prominence due to its versatile reactivity and applications in various chemical reactions. The presence of a bromine atom at the 2-position of the phenyl ring and a methyl group at the 4-position introduces unique electronic and steric properties to the molecule, making it a valuable substrate for further functionalization.

The synthesis of 1-(2-Bromo-4-Methylphenyl)-1H-1,2,3-Triazole-4-Carbaldehyde typically involves multi-step processes that leverage the reactivity of aldehydes and triazoles. Recent studies have highlighted the use of click chemistry methodologies to construct such compounds efficiently. For instance, the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction has been employed to synthesize analogous compounds with high yields and excellent regioselectivity. These methods not only enhance the scalability of production but also pave the way for incorporating this compound into larger molecular frameworks.

The structural features of 1-(2-Bromo-4-Methylphenyl)-1H-1,2,3-Triazole-4-Carbaldehyde make it an attractive candidate for applications in drug discovery and materials science. The aldehyde group at the 4-position of the triazole ring can participate in various condensation reactions, enabling the formation of complex secondary structures. Additionally, the bromine atom at the phenyl ring can serve as a leaving group in substitution reactions or as an electron-withdrawing group to modulate electronic properties. Recent research has demonstrated its potential as a building block for constructing bioactive molecules with tailored pharmacokinetic profiles.

In terms of spectroscopic characterization, 1-(2-Bromo-4-Methylphenyl)-1H-1,2,3-Triazole-4-Carbaldehyde exhibits distinct absorption bands in UV-vis spectroscopy due to its conjugated system. The presence of aromatic rings and heterocyclic groups contributes to its strong absorbance in the visible region, making it suitable for applications in optoelectronic materials. Furthermore, NMR spectroscopy has been instrumental in confirming the regiochemistry of substitution patterns on both the phenyl and triazole rings.

The stability and reactivity of this compound under various conditions have been extensively studied. For example, thermogravimetric analysis (TGA) has shown that it retains its structural integrity up to temperatures exceeding 200°C under inert atmospheres. This thermal stability makes it a viable candidate for high-temperature applications in polymer chemistry or catalysis. Moreover, recent studies have explored its catalytic activity in asymmetric synthesis reactions, where it has demonstrated moderate enantioselectivity when used as a chiral auxiliary.

In conclusion, 1-(2-Bromo-4-Methylphenyl)-1H-1,2,3-Triazole-4-Carbaldehyde represents a versatile platform for chemical innovation across multiple disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool in modern organic synthesis. As research continues to uncover new applications and synthetic strategies for this compound, its role in advancing chemical science is expected to grow significantly.